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Compound of Interest

Compound Name: R-(+)-Cibenzoline-d4

Cat. No.: B15559506

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of R-(+)-
Cibenzoline-d4, a deuterated analog of the antiarrhythmic agent Cibenzoline. The information

is intended to assist researchers, scientists, and drug development professionals in sourcing

this stable isotope-labeled compound for use in areas such as pharmacokinetic studies,

metabolic profiling, and as an internal standard in analytical assays.

Commercial Availability
The commercial availability of R-(+)-Cibenzoline-d4 is summarized in the table below. While

several suppliers list the product, the level of readily available technical data varies. For

detailed quantitative analysis, direct inquiry with the suppliers is recommended, particularly for

obtaining a Certificate of Analysis (CoA).
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Supplier
Catalog
Number

Molecular
Formula

Molecular
Weight

Purity
Isotopic
Enrichme
nt

Availabilit
y

Daicel

Pharma

Standards

DCTI-A-

000205[1]

[2]

C₁₈H₁₄D₄N

₂[1][2]

266.38[1]

[2]

Available

upon

request via

Certificate

of Analysis

(CoA)[1]

Available

upon

request via

CoA[1]

In Stock

MedChem

Express

HY-

158187S[3

][4]

Not

specified

Not

specified

Available

upon

request via

Data

Sheet[3]

Available

upon

request via

Data

Sheet[3]

In Stock

InvivoChe

m

Not

specified

Not

specified

Not

specified

≥98% (for

the (S)-

enantiomer

)[5]

Not

specified

Listed as a

related

product to

(-)-(S)-

Cibenzolin

e-d4[5]

Note: Daicel Pharma Standards explicitly states that their Certificate of Analysis for R-(+)-
Cibenzoline-D4 includes a comprehensive characterization report with data from 1H NMR,

13C NMR, IR, MASS, and HPLC purity analysis.[1] This suggests a high level of quality control

and detailed data availability for researchers. MedChemExpress also indicates the availability

of a data sheet for their product.[3] InvivoChem provides a purity specification for the

corresponding (S)-enantiomer, which may be indicative of the quality of the R-(+)-enantiomer.

[5]

Experimental Protocols
Detailed, specific synthesis protocols for R-(+)-Cibenzoline-d4 are proprietary to the

manufacturers. However, this section outlines the general experimental methodologies crucial

for the quality control and verification of deuterated standards like R-(+)-Cibenzoline-d4.
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These protocols are fundamental for ensuring the identity, purity, and isotopic enrichment of the

compound before its use in experimental assays.

Identity and Structural Confirmation
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (Proton NMR): To confirm the chemical structure and identify the positions of

deuterium incorporation. The absence or significant reduction of proton signals at specific

chemical shifts, compared to the non-deuterated standard, indicates successful

deuteration.

¹³C NMR (Carbon-13 NMR): To verify the carbon skeleton of the molecule. The carbon

signals may show coupling with deuterium (C-D coupling), providing further evidence of

deuteration.

²H NMR (Deuterium NMR): To directly observe the deuterium signals and confirm their

chemical environment, providing definitive proof of the label's location.

Mass Spectrometry (MS):

High-Resolution Mass Spectrometry (HRMS): To determine the accurate mass of the

molecule, which will be higher than the non-deuterated compound due to the presence of

deuterium. The measured mass should correspond to the calculated mass of C₁₈H₁₄D₄N₂.

This technique also helps to determine the isotopic distribution and calculate the

percentage of the deuterated species.

Purity Determination
High-Performance Liquid Chromatography (HPLC):

An isocratic or gradient HPLC method is developed using a suitable stationary phase

(e.g., C18 column) and mobile phase to separate R-(+)-Cibenzoline-d4 from any potential

impurities.

A UV detector is typically used for quantification. The peak area of the main compound

relative to the total peak area of all components in the chromatogram is used to calculate

the chemical purity.
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Isotopic Enrichment Analysis
Liquid Chromatography-Mass Spectrometry (LC-MS):

LC-MS is a powerful technique to assess isotopic enrichment. The compound is first

separated by HPLC and then introduced into the mass spectrometer.

By analyzing the mass spectrum, the relative intensities of the ion corresponding to R-(+)-
Cibenzoline-d4 (M+4) and any ions corresponding to lesser deuterated species (M+3,

M+2, M+1) or the unlabeled compound (M) can be determined. This allows for the

calculation of the percentage of the d4-labeled species.

Visualizations
The following diagrams illustrate key conceptual workflows relevant to the sourcing and

verification of R-(+)-Cibenzoline-d4.
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Figure 1: Workflow for Sourcing R-(+)-Cibenzoline-d4
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Figure 2: Quality Control Workflow for a Deuterated Standard

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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